Cas no 1806341-06-9 (4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1806341-06-9
• MF: C₁₄H₁₇BrO₅
• MW: 345.185784101486
• CID: 4939676
• Update Time: 2025-05-19

4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C14H17BrO5/c1-2-20-12(16)6-5-9-7-10(13(17)14(18)19)3-4-11(9)8-15/h3-4,7,13,17H,2,5-6,8H2,1H3,(H,18,19)
• InChI Key： UUDBHSZJZKTFRU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(C(=O)O)O)=CC=1CCC(=O)OCC

Computed Properties

• Exact Mass: 344.02594 g/mol
• Monoisotopic Mass: 344.02594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 345.18
• XLogP3: 1.8
• Topological Polar Surface Area: 83.8

Additional information on 4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806341-06-9)

4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a bromomethyl group and an ethoxy-oxopropyl side chain, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity for constructing complex molecules, particularly in drug discovery and material science.

The compound's CAS No. 1806341-06-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the growing demand for high-purity intermediates, this compound has gained attention for its role in optimizing synthetic routes. Recent trends highlight its potential in green chemistry applications, where minimizing waste and improving atom economy are prioritized.

In the context of AI-driven drug discovery, 4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid is frequently discussed in forums focusing on structure-activity relationships (SAR). Its modular design allows for versatile modifications, aligning with the industry's shift toward fragment-based drug design. Analysts note its relevance in targeting enzyme inhibitors, a hot topic in oncology and metabolic disease research.

From a technical perspective, the compound's mandelic acid core contributes to its chiral properties, making it useful in asymmetric synthesis. Laboratories often leverage its bromomethyl functionality for cross-coupling reactions, a technique popularized by Nobel Prize-winning methodologies. This aligns with the surge in searches for Pd-catalyzed reactions and C-C bond formation strategies.

Quality control protocols for CAS No. 1806341-06-9 emphasize HPLC purity and spectroscopic validation (NMR, MS), reflecting the pharmaceutical industry's stringent standards. Suppliers increasingly highlight batch-to-batch consistency to meet the needs of GMP-compliant production—a key concern for contract manufacturing organizations (CMOs).

Environmental and safety considerations are also integral to discussions about this compound. While not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. The rise of ESG (Environmental, Social, and Governance) metrics in chemical procurement has spurred interest in biodegradable alternatives to traditional intermediates, though 4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid remains irreplaceable in specific applications.

Market analysts observe growing patent filings involving derivatives of this compound, particularly in bioconjugation technologies. Its carboxylate and ester groups enable facile linkage to biomolecules, addressing the demand for antibody-drug conjugates (ADCs)—a frontier in targeted cancer therapies.

In summary, 4-(Bromomethyl)-3-(3-ethoxy-3-oxopropyl)mandelic acid exemplifies the intersection of innovative synthesis and applied research. Its multifaceted utility ensures sustained relevance in both academic and industrial settings, driven by advancements in precision medicine and sustainable chemistry.